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Compound of Interest |

Compound Name: IR-775 chloride
CAS No.: 199444-11-6
Cat. No.: B1148869
. J

This guide provides a comprehensive technical overview of IR-775 chloride, a near-infrared
(NIR) cyanine dye. Tailored for researchers, scientists, and professionals in drug development,
this document delves into the core chemical structure, physicochemical and spectral properties,
and key applications of this versatile fluorophore. The content is structured to offer not just
data, but also insights into the practical application and scientific rationale behind its use.

Introduction to IR-775 Chloride: A Near-Infrared
Workhorse

IR-775 chloride is a heptamethine cyanine dye that absorbs and emits light in the near-
infrared spectrum. This spectral window (700-900 nm) is particularly advantageous for
biological imaging, as it minimizes interference from autofluorescence of biological tissues and
allows for deeper tissue penetration of light.[1] These characteristics have positioned IR-775
chloride and similar NIR dyes as valuable tools in a range of biomedical research applications,
from cellular imaging to in vivo studies.[2]

Chemical Identity and Physicochemical Properties

A thorough understanding of the chemical and physical properties of IR-775 chloride is
fundamental to its effective application.

Chemical Structure and Nomenclature
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The structural backbone of IR-775 chloride features two indoline rings connected by a
polymethine chain, a common characteristic of cyanine dyes. The extended conjugated system
is responsible for its absorption and fluorescence properties in the NIR region.

Systematic IUPAC Name: 2-[2-[2-Chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-
ylidene)ethylidene]-1-cyclohexen-1-yllethenyl]-1,3,3-trimethyl-3H-indolium chloride[3]

The chemical structure can be visualized as follows:

Caption: Chemical Structure of IR-775 Chloride

Physicochemical Data

A summary of the key physicochemical properties of IR-775 chloride is provided in the table
below. This data is essential for sample preparation and for understanding the behavior of the
dye in different experimental conditions.

Property Value Source(s)
CAS Number 199444-11-6
Molecular Formula Cs2H36CI2N2
Molecular Weight 519.55 g/mol
Green to dark green
Appearance .
solid/crystal
Melting Point 208-215 °C

- Soluble in organic solvents
Solubility [4][5]
such as DMSO and DMF.

Spectral Properties: The Key to Application

The utility of IR-775 chloride as a fluorescent probe is defined by its spectral characteristics.
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Spectral Property Value Solvent Source(s)

Absorption Maximum

~775 nm Methanol
(A_max_ )
Emission Maximum .
~775 nm Not specified
(A_em))
Molar Extinction
> 240,000 M~icm1t Methanol

Coefficient ()

Data not readily

Fluorescence available; typically low
Quantum Yield for heptamethine - [1]
(®_F) cyanine dyes in

agueous solutions.

Expert Insight: The relatively low quantum yield of many heptamethine cyanine dyes in
agueous environments can be attributed to non-radiative decay pathways. However, their high
molar extinction coefficients still allow for bright signals, especially when localized in specific
cellular compartments or conjugated to targeting moieties. The photostability of cyanine dyes
can also be a concern, as they are prone to photobleaching upon intense or prolonged light
exposure.[6][7]

Applications in Research and Development

The unique spectral properties of IR-775 chloride make it a valuable tool in several areas of
biomedical research.

In Vivo Imaging

The NIR absorption and emission profile of IR-775 chloride allows for deep tissue imaging with
reduced background signal, making it suitable for non-invasive in vivo studies in small animal
models.[2] It can be used to track the biodistribution of drug delivery systems or to visualize
tumors.[4][8]

Workflow for In Vivo Tumor Imaging:
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Generalized In Vivo Imaging Workflow

Preparation

Establish Tumor Model Administration & Imaging Analysis

(e.g., subcutaneous xenograft)
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Intravenous Injection Acquire NIR Fluorescence Images > Quantify Signal Intensity Ex vivo imaging of organs

of IR-775 Chloride at various time points in tumor vs. other organs for biodistribution confirmation
T —
Formulate IR-775 Chloride

(e.g., in saline with co-solvent)

Click to download full resolution via product page
Caption: Generalized In Vivo Imaging Workflow
Experimental Protocol: In Vivo Tumor Imaging (Conceptual)
¢ Animal Model: Establish a subcutaneous tumor model in immunocompromised mice.

o Probe Preparation: Dissolve IR-775 chloride in a biocompatible solvent (e.g., DMSO) and
then dilute in sterile saline to the desired concentration.

o Administration: Inject the IR-775 chloride solution intravenously into the tumor-bearing mice.

e Imaging: At various time points post-injection, anesthetize the mice and acquire whole-body
NIR fluorescence images using an in vivo imaging system equipped with appropriate
excitation and emission filters.

e Analysis: Quantify the fluorescence intensity in the tumor region and other organs to assess
tumor targeting and biodistribution.

o Ex Vivo Confirmation: After the final imaging session, euthanize the animals and excise the
tumor and major organs for ex vivo imaging to confirm the in vivo findings.[8]

Cellular Imaging and Staining
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IR-775 chloride can be used for staining cells for visualization by fluorescence microscopy. Its
lipophilic nature may lead to accumulation in cellular membranes.

Experimental Protocol: General Cell Staining for Fluorescence Microscopy

o Cell Culture: Grow cells to the desired confluency on a suitable imaging substrate (e.qg.,
glass-bottom dishes or coverslips).

o Staining Solution Preparation: Prepare a stock solution of IR-775 chloride in DMSO.
Immediately before use, dilute the stock solution to the final working concentration in a
serum-free cell culture medium or a buffered salt solution (e.g., PBS).

o Cell Staining: Remove the culture medium from the cells and wash once with PBS. Add the
staining solution to the cells and incubate for a specified period (e.g., 15-30 minutes) at
37°C, protected from light.

» Washing: Remove the staining solution and wash the cells two to three times with PBS to
remove unbound dye.

» Fixation (Optional): If required, fix the cells with a suitable fixative such as 4%
paraformaldehyde in PBS for 10-15 minutes at room temperature.[9]

e Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate
mounting medium. Image the cells using a fluorescence microscope equipped with a NIR
laser or light source and a corresponding emission filter.[10]

Photodynamic Therapy (PDT)

Upon excitation with light of a specific wavelength, photosensitizers like IR-775 chloride can
generate reactive oxygen species (ROS), which are cytotoxic and can be harnessed for
therapeutic purposes, such as in photodynamic therapy (PDT) for cancer treatment.[11] The
mechanism generally involves the photosensitizer absorbing a photon, leading to the formation
of an excited singlet state, which can then undergo intersystem crossing to a longer-lived triplet
state. This triplet state can then transfer its energy to molecular oxygen, generating highly
reactive singlet oxygen (a Type Il mechanism) or participate in electron transfer reactions to
produce other ROS (a Type | mechanism).[5][12][13]
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Mechanism of ROS Generation in PDT:

Caption: Simplified PDT Mechanism

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity and performance of IR-775
chloride.

» Storage: Store the solid compound in a cool, dark, and dry place. Solutions, especially in
protic solvents, should be prepared fresh and protected from light to minimize degradation.

o Safety: Wear appropriate personal protective equipment (PPE), including gloves and safety
glasses, when handling the compound. Avoid inhalation of dust and contact with skin and
eyes.

Conclusion

IR-775 chloride is a valuable near-infrared cyanine dye with significant potential in biomedical
research, particularly in the fields of in vivo imaging and as a photosensitizer. Its favorable
spectral properties allow for deep tissue imaging with high signal-to-noise ratios. While further
research is needed to fully characterize its quantum yield, photostability, and toxicological
profile, the existing data and its successful application in various studies underscore its
importance as a tool for advancing our understanding of biological processes and developing
novel therapeutic strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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